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Compound of Interest

Compound Name: Trithiocyanuric acid

Cat. No.: B147672 Get Quote

This technical guide provides a comprehensive overview of the physical appearance and odor

of trithiocyanuric acid (TTCA), also known as 1,3,5-triazine-2,4,6-trithiol. The information is

tailored for researchers, scientists, and professionals in drug development, presenting

quantitative data, experimental methodologies, and structural visualizations.

Physical Appearance
Trithiocyanuric acid is a solid compound at room temperature.[1] Its visual characteristics can

vary depending on the purity and the method of preparation. Generally, it is described as a

crystalline powder.[2][3] The color is most frequently reported as yellow, but ranges from white

and off-white to light yellow and even green.[1][2][3][4][5][6] Some sources describe it

specifically as a yellow amorphous powder.[5]

The crystalline structure of TTCA has been a subject of detailed study. Unlike its oxygen

analog, cyanuric acid, determining the crystal structure of pure TTCA proved challenging as it

tends to form solvate cocrystals from solution.[7] However, its structure was successfully

determined directly from polycrystalline powder samples.[7] The crystal structure reveals that

TTCA molecules are planar and form extended hydrogen-bonded networks, resulting in a

sheet-like structure.[4][7] This molecular arrangement contributes to the compound's high

melting point.[4] The crystal system for cocrystals of TTCA has been identified as monoclinic.[8]

Odor Profile
Trithiocyanuric acid is consistently reported to be an odorless compound.[1][2]
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Quantitative Physical and Chemical Properties
The key physicochemical properties of trithiocyanuric acid are summarized in the table below

for easy reference and comparison.

Property Value Citations

Molecular Formula C₃H₃N₃S₃ [2][3][9][10]

Molecular Weight 177.27 g/mol [3][9]

Appearance
White, off-white, yellow to

green crystalline powder
[1][2][3][4][6]

Odor Odorless [1][2]

Melting Point >300 °C [3][5][9]

Density (estimate) 1.589 g/cm³ [9]

Water Solubility
Slightly soluble / Sparingly

soluble
[2][5][9]

IUPAC Name 1,3,5-triazinane-2,4,6-trithione [6][10]

CAS Number 638-16-4 [2][3][10]

Experimental Protocols
The determination of the physical and structural properties of trithiocyanuric acid involves

several key analytical techniques.

4.1 Crystal Structure Determination by Powder X-ray Diffraction (PXRD)

The crystal structure of pure trithiocyanuric acid was elucidated directly from powder X-ray

diffraction data due to difficulties in growing single crystals from solution.[7]

Sample Preparation: A polycrystalline powder sample of pure TTCA is used. This can be

obtained by the desolvation of solvate cocrystals.[7]

Data Collection: PXRD data is collected on the sample using a diffractometer.
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Structure Solution: The structure is solved from the powder data using a direct-space genetic

algorithm technique. This computational method explores possible crystal packing

arrangements to find the one that best fits the experimental diffraction pattern.[7]

Structure Refinement: The solved structure is then refined using the Rietveld method, which

minimizes the difference between the experimental and calculated PXRD profiles.[7]

4.2 Spectroscopic Analysis

Fourier Transform Infrared (FT-IR) and Raman spectroscopy are used to study the vibrational

properties and confirm the tautomeric forms of trithiocyanuric acid.[11][12]

FT-IR Spectroscopy: The FT-IR spectrum of the non-aromatic trithione form of TTCA shows

characteristic vibrational peaks at approximately 1528, 1116, and 744 cm⁻¹.[11] The analysis

helps in confirming the presence of specific functional groups and the overall molecular

structure.

Molecular Structure and Intermolecular Interactions
Trithiocyanuric acid exists in tautomeric forms, with the thione form being predominant in the

solid state.[8][12] The molecules are organized into sheets through extensive intermolecular

hydrogen bonding. Specifically, pairs of molecules interact through two N-H···S hydrogen

bonds.[7] This robust network of non-covalent interactions is a defining feature of its solid-state

structure.

Caption: N-H···S hydrogen bonding between two trithiocyanuric acid molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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